Explore by Category Biochemicals

4-(Dimethylamino)benzoic acid

"4-(Dimethylamino)benzoic acid is a versatile chemical compound used in scientific research. It exhibits remarkable properties that enable its application in various fields, including pharmaceuticals, dyes, and analytical chemistry. Its diverse functionality makes it an invaluable tool for scientists exploring novel avenues in their respective disciplines."

CAS No.:619-84-1

Molecular Formula:C9H11NO2

Molecular Weight:165.19 g/mol

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H-Leu-OMe.HCl

"Methyl L-leucinate hydrochloride is a chemical compound used in scientific research. It exhibits great potential in various applications, including pharmaceuticals and material synthesis. Its unique properties and versatility make it a valuable tool for advancing scientific knowledge."

CAS No.:7517-19-3

Molecular Formula:C7H16ClNO2

Molecular Weight:181.66 g/mol

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Boc-MeThr(Bzl)-OH

Boc-MeThr(Bzl)-OH is a chemical compound widely used in scientific research. It possesses immense potential in organic synthesis, specifically in peptide chemistry. Its versatile nature enables the creation of peptide-based drugs, leading to advancements in pharmaceutical development. Embracing Boc-MeThr(Bzl)-OH in scientific investigations empowers researchers to unlock new possibilities and enhance drug discovery.

CAS No.:64263-80-5

Molecular Formula:C16H28N2O5

Molecular Weight:323,39 g/mole

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Glycine methyl ester hydrochloride

Glycine methyl ester hydrochloride, a chemical compound, finds significance in scientific research. It exhibits diverse applications, including synthesis of pharmaceuticals, agrochemicals, and natural products. Its versatile nature makes it a valuable tool for scientists in various fields.

CAS No.:5680-79-5

Molecular Formula:C14H17NO6

Molecular Weight:125.55 g/mol

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N-(3-Oxohexanoyl)-L-homoserine lactone

N-(3-Oxohexanoyl)-L-homoserine lactone is a chemical compound used in scientific research. It acts as a signaling molecule in bacteria, facilitating communication and coordination among them. Its application ranges from studying microbial behavior to developing antimicrobial strategies.

CAS No.:

Molecular Formula:C10H15NO4

Molecular Weight:213.23 g/mol

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(2R,3S)-2,3-Diaminosuccinic acid

(2R,3S)-2,3-Diaminosuccinic acid, a chemical compound, possesses immense potential for scientific research. Its unique structure allows it to be utilized in various applications including drug development, catalysis, and materials science, making it a valuable asset in advancing scientific knowledge.

CAS No.:23220-52-2

Molecular Formula:C4H8N2O4

Molecular Weight:148.12 g/mol

Availability: In Stock

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